Cas no 68101-27-9 (Phenol, 2-(2-amino-4-oxazolyl)-)

Phenol, 2-(2-amino-4-oxazolyl)- structure
68101-27-9 structure
Product Name:Phenol, 2-(2-amino-4-oxazolyl)-
CAS No:68101-27-9
MF:C9H8N2O2
MW:176.172021865845
CID:1729462
Update Time:2024-11-27

Phenol, 2-(2-amino-4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(2-amino-4-oxazolyl)-
    • Inchi: 1S/C9H8N2O2/c10-9-11-7(5-13-9)6-3-1-2-4-8(6)12/h1-5,12H,(H2,10,11)
    • InChI Key: DEXDOCMWYVVRLJ-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC=C1C1=COC(N)=N1

Computed Properties

  • Exact Mass: 176.05864

Experimental Properties

  • Density: 1.340±0.06 g/cm3(Predicted)
  • Melting Point: 167 °C(Solv: water (7732-18-5); ethanol (64-17-5))
  • Boiling Point: 381.6±34.0 °C(Predicted)
  • PSA: 72.28
  • pka: 8.50±0.30(Predicted)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.